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Compound of Interest

Compound Name: 6-Amino-2-methylnicotinic acid

Cat. No.: B1451740 Get Quote

An In-Depth Technical Guide to the Chemical Properties of 6-Amino-2-methylnicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Amino-2-methylnicotinic acid is a substituted pyridine carboxylic acid that serves as a

crucial heterocyclic building block in modern medicinal chemistry and organic synthesis. Its

unique arrangement of an amino group, a methyl group, and a carboxylic acid on the pyridine

core imparts a specific set of electronic and steric properties, making it a valuable synthon for

creating complex molecular architectures. The strategic placement of these functional groups

allows for a wide range of chemical transformations, enabling its incorporation into diverse

scaffolds, particularly in the development of novel therapeutic agents. This guide provides a

comprehensive overview of its core chemical properties, spectroscopic profile, reactivity, and

handling, designed to equip researchers with the foundational knowledge required for its

effective application.

Chemical Identity and Molecular Structure
Correctly identifying a chemical entity is the bedrock of any scientific investigation. The

fundamental identifiers for 6-Amino-2-methylnicotinic acid are consolidated below, providing

a clear and unambiguous reference for this compound.
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Identifier Value Source(s)

IUPAC Name
6-amino-2-methylpyridine-3-

carboxylic acid
[1]

CAS Number 680208-82-6 [1][2]

Molecular Formula C₇H₈N₂O₂ [1][2]

Molecular Weight 152.15 g/mol [1][3]

InChI

1S/C7H8N2O2/c1-4-

5(7(10)11)2-3-6(8)9-4/h2-

3H,1H3,(H2,8,9)(H,10,11)

[1][2]

InChIKey
TZZLIARCVQOPQS-

UHFFFAOYSA-N
[1][2]

SMILES CC1=C(C=CC(=N1)N)C(=O)O [1]

The molecule's architecture, featuring a pyridine ring substituted at the 2-, 3-, and 6-positions,

is visualized below. This arrangement is key to its chemical behavior, with the electron-donating

amino and methyl groups influencing the reactivity of the electron-withdrawing carboxylic acid

and the pyridine ring itself.

Reactivity Profile

6-Amino-2-methylnicotinic Acid

Carboxylic Acid (-COOH)

Site 1

Amino Group (-NH₂)

Site 2

Pyridine Ring

Site 3

Esterification
(e.g., with MeOH, H⁺)

Amide Formation
(e.g., with R-NH₂, coupling agent)

Acylation
(e.g., with Ac₂O) Alkylation Aromatic Substitution

(Influenced by substituents)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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